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Compound of Interest

Compound Name: Z-Pro-OH

Cat. No.: B094951 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is paramount to ensuring both laboratory safety and environmental

integrity. This document provides a comprehensive, step-by-step guide for the proper disposal

of Z-Pro-OH (N-Cbz-L-proline), a common reagent in peptide synthesis. Adherence to these

procedures is crucial for minimizing risks and maintaining compliance with safety regulations.

Chemical and Hazard Profile
Before handling and disposing of Z-Pro-OH, it is essential to be familiar with its properties and

potential hazards.

Property Data

Chemical Name
N-Cbz-L-proline, (S)-1-

(Benzyloxycarbonyl)pyrrolidine-2-carboxylic acid

CAS Number 1148-11-4

Molecular Formula C₁₃H₁₅NO₄

Appearance White to off-white crystalline powder

Hazards Irritant. May cause skin and eye irritation.[1]

Personal Protective Equipment (PPE)
Eyeshields, chemical-resistant gloves (e.g.,

nitrile), lab coat.[1][2]
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Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the standard procedure for the safe disposal of Z-Pro-OH and

associated waste in a laboratory setting. Under no circumstances should this chemical be

disposed of down the drain or in regular solid waste.

1. Waste Identification and Segregation:

Identify all waste streams containing Z-Pro-OH. This includes:

Unused or expired solid Z-Pro-OH.

Solutions containing Z-Pro-OH.

Contaminated labware (e.g., weighing boats, pipette tips, vials).

Contaminated Personal Protective Equipment (PPE) such as gloves.

Solvent rinses of containers that held Z-Pro-OH.

Segregate the waste based on its physical state (solid or liquid) and chemical compatibility.

Do not mix with other incompatible waste streams.[3]

2. Waste Collection:

Solid Waste: Collect unused Z-Pro-OH powder and contaminated solid materials in a

designated, properly labeled hazardous waste container. The container must be compatible

with the chemical and clearly marked with "Hazardous Waste" and the chemical name.[1]

Liquid Waste: Collect solutions containing Z-Pro-OH and the first solvent rinse of any

container in a dedicated, leak-proof liquid waste container.

3. Container Rinsing:

Triple rinse any empty containers that held Z-Pro-OH with a suitable solvent (e.g., ethanol,

methanol).
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The first rinsate is considered hazardous and must be collected in the appropriate liquid

hazardous waste container.[3] Subsequent rinses should also be collected as hazardous

waste.

After thorough rinsing, deface or remove the original label from the container before

disposing of it as non-hazardous waste or recycling, in accordance with your institution's

policies.

4. Spill Management:

In the event of a spill, avoid generating dust.

For small spills, carefully sweep up the solid material and place it in the hazardous waste

container.[1]

For larger spills, follow your institution's established spill response procedures.

5. Storage and Final Disposal:

Store sealed hazardous waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory. This area should be at or near the point of waste generation and away

from general lab traffic.[3][4]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste. Follow your organization's specific procedures for waste pickup

requests.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

containing Z-Pro-OH.
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Z-Pro-OH Disposal Workflow
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Caption: Workflow for the proper disposal of Z-Pro-OH waste.
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By following these established protocols, laboratory personnel can ensure the safe handling

and disposal of Z-Pro-OH, contributing to a secure research environment and responsible

environmental stewardship. Always consult your institution's specific safety and disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Z-Pro-OH 99% | Sigma-Aldrich [sigmaaldrich.com]

3. benchchem.com [benchchem.com]

4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Z-Pro-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094951#z-pro-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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